Cas no 400-60-2 (1,1,1-trifluorooctan-2-one)

1,1,1-trifluorooctan-2-one structure
1,1,1-trifluorooctan-2-one structure
Product Name:1,1,1-trifluorooctan-2-one
CAS No:400-60-2
MF:C8H13F3O
MW:182.183433294296
CID:1512310
PubChem ID:95911
Update Time:2025-04-21

1,1,1-trifluorooctan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluorooctan-2-one
    • CHEMBL90719
    • CHEBI:248064
    • AC1L3VD2
    • Hexyl trifluoromethyl ketone
    • 2-Octanone, 1,1,1-trifluoro-
    • Trifluoromethyl hexyl ketone
    • 1,1,1-Trifluor-octan-2-on
    • 1,1,1-trifluoro-octan-2-one
    • 1,1,1-Trifluoro-2-octanone
    • CHEMBL90719; CHEBI:248064; AC1L3VD2; Hexyl trifluoromethyl ketone; 2-Octanone, 1,1,1-trifluoro-; Trifluoromethyl hexyl ketone; 1,1,1-Trifluor-octan-2-on; 1,1,1-trifluoro-octan-2-one; 1,1,1-Trifluoro-2-octanone; 1,1,1-trifluoro-2-octanone;
    • 400-60-2
    • AKOS005107855
    • SCHEMBL810234
    • A934593
    • BDBM50073976
    • NSC 42758
    • NSC-42758
    • DTXSID60193063
    • MS-2375
    • NSC42758
    • DS-013516
    • Inchi: 1S/C8H13F3O/c1-2-3-4-5-6-7(12)8(9,10)11/h2-6H2,1H3
    • InChI Key: DPXNESFWZZBKJM-UHFFFAOYSA-N
    • SMILES: FC(C(CCCCCC)=O)(F)F

Computed Properties

  • Exact Mass: 182.09189
  • Monoisotopic Mass: 182.09184952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.08820

1,1,1-trifluorooctan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
MS-2375-1MG
1,1,1-trifluoro-2-octanone
400-60-2 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
MS-2375-5MG
1,1,1-trifluoro-2-octanone
400-60-2 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
MS-2375-10MG
1,1,1-trifluoro-2-octanone
400-60-2 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
MS-2375-20MG
1,1,1-trifluoro-2-octanone
400-60-2 >90%
20mg
£76.00 2023-04-19
Key Organics Ltd
MS-2375-50MG
1,1,1-trifluoro-2-octanone
400-60-2 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
MS-2375-100MG
1,1,1-trifluoro-2-octanone
400-60-2 >90%
100mg
£146.00 2025-02-09
Ambeed
A958313-1g
1,1,1-Trifluorooctan-2-one
400-60-2 90%
1g
$350.0 2025-04-19
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